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Compound of Interest

Compound Name: Verimol J

Cat. No.: B15315553

Application Notes and Protocols for Verimol J

IMPORTANT NOTICE: Data Not Available for Verimol J

Extensive searches for "Verimol J" and its chemical synonym, 2-(2-hydroxypropyl)-5-
methoxyphenol, have not yielded critical information regarding its solubility in common
laboratory solvents or a comprehensive safety profile. The absence of a Safety Data Sheet
(SDS) and solubility data prevents the creation of a specific, validated protocol for the
preparation of stock solutions.

Researchers, scientists, and drug development professionals are strongly advised to obtain a
Certificate of Analysis (CoA) and a Safety Data Sheet (SDS) from the supplier of Verimol J
before proceeding with any experimental work. This documentation is essential for ensuring the
accuracy of solution concentrations and for observing appropriate safety measures.

The following application notes and protocols are provided as a general template. The user
must substitute the placeholder information with data obtained from the supplier-provided CoA
and SDS.

Introduction to Verimol J

Verimol J is identified in chemical databases as 2-(2-hydroxypropyl)-5-methoxyphenol. It is
important to distinguish Verimol J from "Viminol Hydroxybenzoate," an opioid analgesic with a
different chemical structure and mechanism of action.[1][2][3][4][5] The biological activity and
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potential signaling pathways of Verimol J are not well-documented in publicly available
literature. As a phenolic compound, it may possess antioxidant or other biological activities, but
this requires experimental validation.

Physicochemical Properties

A summary of the known properties of 2-(2-hydroxypropyl)-5-methoxyphenol is provided below.
Solubility data, which is crucial for stock solution preparation, is currently unavailable.

Property Value Source

2-(2-hydroxypropyl)-5-

IUPAC Name methoxyphenol PubChem
Molecular Formula C10H1403 PubChem
Molecular Weight 182.22 g/mol PubChem
Appearance Data not available

Solubility in Water

Data not available

Solubility in DMSO

Data not available

Solubility in Ethanol

Data not available

Data not available (General
Storage Conditions guidance: Store in a cool, dry,

dark place)

Safety and Handling Precautions

As specific safety data for Verimol J is not available, general precautions for handling phenolic
compounds should be strictly followed.[6][7][8][9][10]

o Personal Protective Equipment (PPE): Always wear a lab coat, safety goggles, and
appropriate chemical-resistant gloves (e.g., nitrile or neoprene) when handling Verimol J.[6]

[8]
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» Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any potential dust or vapors.

» Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, flush the affected
area with copious amounts of water for at least 15 minutes and seek immediate medical
attention.[6][8]

 Ingestion: Do not ingest. If swallowed, seek immediate medical attention.

» Disposal: Dispose of Verimol J and any contaminated materials in accordance with local,
state, and federal regulations for chemical waste.

Generic Protocol for Preparation of Verimol J Stock
Solutions

This protocol is a template and requires specific solubility data before use.

4.1. Materials

e Verimol J (powder)

e Solvent (e.g., DMSO, Ethanol, PBS - to be determined based on solubility data)
 Sterile, conical centrifuge tubes (e.g., 15 mL or 50 mL)

o Calibrated analytical balance

o Pipettes and sterile, filtered pipette tips

o Vortex mixer

o Water bath or sonicator (optional, for aiding dissolution)

 Sterile, light-protecting storage vials (e.g., amber cryovials)

4.2. Procedure
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o Determine the Desired Stock Concentration: Based on experimental needs, decide on a
stock concentration (e.g., 10 mM, 50 mM).

o Calculate the Required Mass of Verimol J: Use the following formula to calculate the mass
of Verimol J needed: Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular
Weight ( g/mol ) Example for a 10 mM stock in 10 mL: Mass (g) = 0.010 mol/L x 0.010 L x
182.22 g/mol = 0.01822 g (or 18.22 mQ)

e Weighing Verimol J: In a chemical fume hood, carefully weigh the calculated amount of
Verimol J powder using an analytical balance.

o Dissolution: a. Transfer the weighed powder to a sterile conical tube. b. Add a portion of the
chosen solvent (e.g., 8 mL for a final volume of 10 mL) to the tube. c. Vortex the solution
thoroughly for 1-2 minutes to dissolve the compound. d. If the compound does not fully
dissolve, gentle warming in a water bath or sonication may be required. Visually inspect the
solution to ensure there are no visible particles.

o Final Volume Adjustment: Once the solid is completely dissolved, add the solvent to reach
the final desired volume (e.g., 10 mL).

» Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes in
sterile, light-protecting vials. This prevents repeated freeze-thaw cycles. b. Store the aliquots
at the recommended temperature (typically -20°C or -80°C) as determined from the
supplier's data sheet.

Visualizations

Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [preparing Verimol J stock solutions for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15315553#preparing-verimol-j-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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